Tert-butyl N-[2-(6-bromo-2-methyl-1H-indol-3-yl)ethyl]carbamate

• IUPAC Name: tert-butyl N-[2-(6-bromo-2-methyl-1H-indol-3-yl)ethyl]carbamate
• InChI: InChI=1S/C16H21BrN2O2/c1-10-12(7-8-18-15(20)21-16(2,3)4)13-6-5-11(17)9-14(13)19-10/h5-6,9,19H,7-8H2,1-4H3,(H,18,20)
• InChI Key: YHPRSGUXSBMZPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=C(C=C2)Br)CCNC(=O)OC(C)(C)C
• Molecular Formula: C16H21BrN2O2
• Molecular Weight: 353.25 g/mol

Description

Tert-butyl N-[2-(6-bromo-2-methyl-1H-indol-3-yl)ethyl]carbamate is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in the field of cancer research due to its ability to inhibit the growth of cancer cells.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of organic compounds, including those similar to "Tert-butyl N-[2-(6-bromo-2-methyl-1H-indol-3-yl)ethyl]carbamate," involve complex chemical reactions and analysis techniques. For instance, studies have focused on the synthesis of ethyl tert-butyl ether (ETBE) via acid-catalyzed reactions and its analysis using gas chromatography and IR spectroscopy, highlighting the importance of these methods in assessing the purity of synthesized compounds (Donahue, D'Amico, & Exline, 2002).

Chemical Reactions and Mechanisms

• Research on the carbomethylation of arylacrylamides leading to substituted indolin-2-ones via cascade radical addition/cyclization showcases the types of chemical reactions that compounds like "Tert-butyl N-[2-(6-bromo-2-methyl-1H-indol-3-yl)ethyl]carbamate" might undergo. Such studies offer insights into reaction conditions that tolerate various functional groups, potentially applicable to the synthesis and modification of indole derivatives (Dai et al., 2014).

Environmental Impact and Degradation

• Investigations into the solubility of fuel oxygenates like methyl tert-butyl ether (MTBE) and ETBE in aqueous media address environmental concerns related to the use of such compounds. Understanding the solubility and degradation pathways of chemical compounds, including those structurally related to "Tert-butyl N-[2-(6-bromo-2-methyl-1H-indol-3-yl)ethyl]carbamate," is crucial for assessing their environmental impact and fate (Gonzalez-Olmos & Iglesias, 2008).

Potential Pharmacological Interests

• While direct pharmacological applications of "Tert-butyl N-[2-(6-bromo-2-methyl-1H-indol-3-yl)ethyl]carbamate" were not found in the literature reviewed, research on related indole derivatives provides a foundation for exploring potential medicinal uses. Studies on antihypertensive indole derivatives, for example, reveal the ongoing interest in indole compounds for their therapeutic properties (Kreighbaum et al., 1980).

Mechanism of Action

Target of Action

Tert-butyl N-[2-(6-bromo-2-methyl-1H-indol-3-yl)ethyl]carbamate is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors , which suggests that Tert-butyl N-[2-(6-bromo-2-methyl-1H-indol-3-yl)ethyl]carbamate may also interact with various targets in the body.

Mode of Action

It is known that indole derivatives can interact with their targets in various ways, leading to different biological effects . For instance, some indole derivatives have been reported to exhibit antiviral, anti-inflammatory, and anticancer activities .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological pathways . For example, some indole derivatives have been found to inhibit the replication of viruses, reduce inflammation, and prevent the growth of cancer cells .

Result of Action

Given the diverse biological activities of indole derivatives , it is plausible that Tert-butyl N-[2-(6-bromo-2-methyl-1H-indol-3-yl)ethyl]carbamate could have a range of effects at the molecular and cellular levels.